Cas no 121486-70-2 (3-(3-aminophenoxy)propan-1-ol)

• Product Name: 3-(3-aminophenoxy)propan-1-ol
• CAS No: 121486-70-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 858517
• PubChem ID: 43174479
• Update Time: 2025-04-19

3-(3-aminophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-AMinophenoxy)-1-propanol
• 3-(3-aminophenoxy)propan-1-ol

• Inchi： 1S/C9H13NO2/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7,11H,2,5-6,10H2
• InChI Key： PGBALZDZNIEWFO-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=CC=CC(N)=C1

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• PSA: 55.48